(E)-2-cyano-3-(3-ethoxy-4-hydroxyphenyl)-N-ethylprop-2-enamide

• IUPAC Name: (E)-2-cyano-3-(3-ethoxy-4-hydroxyphenyl)-N-ethylprop-2-enamide
• InChI: InChI=1S/C14H16N2O3/c1-3-16-14(18)11(9-15)7-10-5-6-12(17)13(8-10)19-4-2/h5-8,17H,3-4H2,1-2H3,(H,16,18)/b11-7+
• InChI Key: DXTDFWGZRUAPAR-YRNVUSSQSA-N
• Canonical SMILES: CCNC(=O)C(=CC1=CC(=C(C=C1)O)OCC)C#N
• Isomeric SMILES: CCNC(=O)/C(=C/C1=CC(=C(C=C1)O)OCC)/C#N
• Molecular Formula: C14H16N2O3
• Molecular Weight: 260.29 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For instance, the cyano group might be introduced via a cyanation reaction, the ethoxy group via an etherification reaction, and the amide group via an amidation reaction. The exact synthetic route would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the double bond in the prop-2-enamide part of the molecule suggests that it could exhibit geometric isomerism. The exact structure would need to be determined using techniques such as X-ray crystallography.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the cyano group could undergo hydrolysis to form a carboxylic acid, or the double bond could participate in addition reactions. The exact reactions would depend on the reagents and conditions used.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be determined by its molecular structure. For example, the presence of polar functional groups like the cyano, hydroxy, and amide groups suggests that the compound would be polar and might therefore be soluble in polar solvents. Its melting and boiling points would depend on the strength of the intermolecular forces between its molecules.

Mechanism of Action

The mechanism of action of the compound would depend on its intended use. For example, if it were a drug, its mechanism of action might involve binding to a specific receptor or enzyme in the body. Without more specific information, it’s difficult to predict the exact mechanism of action.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific properties. For example, many cyano compounds are toxic, so it’s possible that this compound could also be toxic. Proper safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it were found to have medicinal properties, future research might focus on optimizing its synthesis, improving its efficacy, or reducing its side effects.